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Compound of Interest

Compound Name:
tert-Butyl 2,2,2-

trichloroacetimidate

Cat. No.: B150492 Get Quote

Chemical Structure and Identification
tert-Butyl 2,2,2-trichloroacetimidate, often abbreviated as TBTA, is a valuable reagent for the

introduction of the tert-butyl protecting group under mild conditions.[1] Its structure features a

tert-butoxy group attached to the carbon of a trichloroacetimidate moiety.

Molecular Structure:
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Structure of tert-Butyl 2,2,2-trichloroacetimidate
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Synthesis Workflow

Trichloroacetonitrile +
tert-Butanol + DBU in CH2Cl2

Reaction at 0-4 °C

Aqueous Workup

Column Chromatography

tert-Butyl 2,2,2-trichloroacetimidate
 

Alcohol Protection Workflow

Primary Alcohol +
tert-Butyl 2,2,2-trichloroacetimidate

BF3·OEt2 (catalytic) in
Dichloromethane/Cyclohexane

Reaction at room temperature

Quench with NaHCO3

Aqueous Workup

Column Chromatography

tert-Butyl Ether
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Mechanism of Alcohol tert-Butylation

Activation and Carbocation Formation

Nucleophilic Attack and Product Formation
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Trichloroacetamide-BF3 Adduct

Protonated tert-Butyl Ether
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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